Cas no 1805998-98-4 (Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate
• CAS No: 1805998-98-4
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4886181
• Update Time: 2025-06-22

Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-17-7(16)2-5-4-15-9(10(13)14)6(3-11)8(5)12/h4,10H,2-3H2,1H3
• InChI Key： JKQRKPYTFUWORQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC=C(CC(=O)OC)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate

Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate

Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate (CAS No. 1805998-98-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents, along with the fluoro group on the pyridine ring, endows it with unique reactivity and potential applications in drug discovery.

The molecular structure of Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate is designed to facilitate the development of novel therapeutic agents. The bromomethyl group serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores through nucleophilic substitution reactions. This property is particularly valuable in constructing complex molecules that target specific biological pathways. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Pyridine derivatives are integral to many drugs on the market, including antiviral, anticancer, and anti-inflammatory agents. The introduction of fluorine atoms into these structures can modulate their pharmacokinetic properties, such as improving bioavailability and reducing degradation rates. Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate, with its dual fluorination and reactive bromomethyl moiety, represents a promising scaffold for developing next-generation pharmaceuticals.

The compound's potential applications extend to the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and inhibiting their activity can disrupt aberrant cellular processes. The structural features of Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate, particularly the presence of fluorine atoms and a reactive handle, make it an excellent candidate for designing potent kinase inhibitors. Recent studies have demonstrated that fluorinated pyridines can improve the selectivity and efficacy of kinase inhibitors, thereby reducing side effects.

bromomethyl) -2-() -4-fluoropyridine -5-acetate allows for rapid diversification of molecular structures through click chemistry and other ligation strategies. This flexibility is essential for exploring chemical space efficiently and identifying novel drug candidates.